Cas no 33725-74-5 (Tetrabutylammonium Borohydride)

Tetrabutylammonium Borohydride Properties

Names and Identifiers

• tetrabutylammonium tetrahydroborate
• Tetrabutylammonium borohydride
• Tetrabutylammonium Borohydride [Reducing Reagent]
• N,N,N-Tributyl-1-Butanaminiutet
• TETRABUTYLAMMONIUM BORHYDRIDE
• Tetrabutylammoniumboranate
• TetrabutylammoniumBorohydrate
• Tetrabutylannonium borohydride
• TETRA-N-BUTYLAMMONIUM BOROHYDRIDE
• NIC ANION
• boranuide;tetrabutylazanium
• BCP12492
• Tetrabutyl-ammonium; GENERIC INORGA
• 33725-74-5
• 1-Butanaminium, N,N,N-tributyl-, tetrahydroborate(1-)
• tetra-n-butyl ammonium borohydride
• F14912
• tetrabutylammoniumborohydride
• GMBOFJFPOCGSOI-UHFFFAOYSA-N
• EINECS 251-658-2
• 1-Butanaminium, N,N,N-tributyl-, tetrahydroborate(1-) (1:1)
• TBAB
• Tetrabutylammonium boranate
• C16H40BN
• DTXSID70955336
• tetrabutylammonium ion boranuide
• n,n,n-tributylbutan-1-aminium tetrahydroborate
• tetrahydro-Borate(1-) N,N,N-tributyl-1-butanaminium; Tetrabutylammonium Borohydride; Tetrabutylammonium Tetrahydroborate; Tetrabutylammonium tetrahydroborate(1-);
• +Expand

• MDL： MFCD00012035
• InChIKey： GMBOFJFPOCGSOI-UHFFFAOYSA-N
• Inchi： 1S/C16H36N.BH4/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;/h5-16H2,1-4H3;1H4/q+1;-1
• SMILES： CCCC[N+](CCCC)(CCCC)CCCC.[B-]

Computed Properties

• Exact Mass: 256.31800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 12
• Monoisotopic Mass: 257.3253804g/mol
• Heavy Atom Count: 18
• Complexity: 116
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 3.81970
• PSA: 0.00000
• Water Partition Coefficient: dissolution
• Boiling Point: 78-80℃
• Melting Point: 126°C(lit.)
• Vapor Pressure: No data available
• Flash Point: 140°(284°F)
• Color/Form: crystal
• Solubility: dissolve in water
• Sensitiveness: Moisture Sensitive
• Density: 0.8980

Tetrabutylammonium Borohydride Security Information

• Symbol: GHS02 GHS05
• WGK Germany：3
• Safety Term：4.3
• Safety Instruction： S26-S36/37/39-S43-S7/8-S37/39-S25
• Packing Group：I
• Packing Group：I
• Risk Phrases：R15; R36/37/38
• Hazard Level：4.3
• Dangerous goods sign： F C
• Hazardous Material transportation number：UN 3131 4.3/PG 2
• Hazard Statement： H261,H314
• Warning Statement： P231+P232,P280,P305+P351+P338,P310,P422
• Prompt：dangerous
• Storage Condition：储存温度2-8℃ ,充氩保存
• PackingGroup：II
• Risk Phrases： 15-34
• Signal Word：Danger
• TSCA：Yes
• HazardClass：4.3
• FLUKA BRAND F CODES：10

Tetrabutylammonium Borohydride Customs Data

• HS CODE：2923900090
• Customs Data：

  China Customs Code:

  2923900090

  Overview:

  2923900090 Other quaternary ammonium salts and quaternary ammonium bases.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2923900090 other quaternary ammonium salts and hydroxides.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents Derivatization Reagents